Cas no 52742-32-2 ( )

• Product Name: &nbsp
• CAS No: 52742-32-2
• MF: C₂₁H₁₉NO₂
• MW: 317.381065607071
• CID: 937384
• PubChem ID: 350436
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• (dibenzylamino) benzoate
• NSC510399
• NSC-510399
• O-Benzoyl-N,N-dibenzylhydroxylamine
• QSVSJKYVIRQTEV-UHFFFAOYSA-N
• CHEBI:188894
• DTXSID40325547
• SCHEMBL16756573
• 52742-32-2
• [(Dibenzylamino)oxy](phenyl)methanone
• SB83241
• NSC 510399
•  

• Inchi： 1S/C21H19NO2/c23-21(20-14-8-3-9-15-20)24-22(16-18-10-4-1-5-11-18)17-19-12-6-2-7-13-19/h1-15H,16-17H2
• InChI Key： QSVSJKYVIRQTEV-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1)=O)N(CC1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 317.14167
• Monoisotopic Mass: 317.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.164±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 98-99 ºC
• Boiling Point: 465.4°C at 760 mmHg
• Flash Point: 235.3°C
• Refractive Index: 1.617
• Solubility: Insuluble (6.0E-3 g/L) (25 ºC),
• PSA: 29.54
• LogP: 4.46080